2-chloro-N-(3-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C16H10Cl2N2OS
• Molecular Weight: 349.2 g/mol
• IUPAC Name: 2-chloro-N-(3-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H10Cl2N2OS/c17-11-7-4-8-12(9-11)19-15(21)14-13(20-16(18)22-14)10-5-2-1-3-6-10/h1-9H,(H,19,21)
• InChI Key: HYDZAFJYGXIHCZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)Cl)C(=O)NC3=CC(=CC=C3)Cl

Description

2-chloro-N-(3-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide, also known as CCT007093, is a small molecule inhibitor that has been extensively studied in the field of cancer research. This compound has shown promising results in preclinical studies and has the potential to be developed into a therapeutic agent for cancer treatment. In

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide involves the inhibition of the protein kinase CK2. CK2 is a serine/threonine kinase that is overexpressed in many types of cancer and is involved in the regulation of cell growth and survival. By inhibiting CK2, this compound disrupts the signaling pathways that promote cancer cell growth and survival, leading to cell death.
Biochemical and Physiological Effects
In addition to its anticancer effects, this compound has been shown to have other biochemical and physiological effects. It has been shown to inhibit the replication of the hepatitis C virus, suggesting that it may have potential as an antiviral agent. It has also been shown to reduce inflammation and oxidative stress in animal models of diabetes, suggesting that it may have potential as a treatment for diabetic complications.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(3-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide in lab experiments is its specificity for CK2. This allows researchers to study the effects of CK2 inhibition without the confounding effects of off-target effects. However, one limitation of using this compound is its relatively low potency compared to other CK2 inhibitors. This may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for the study of 2-chloro-N-(3-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide. One area of interest is the development of more potent derivatives of this compound that may have improved efficacy in cancer treatment. Another area of interest is the study of the combination of this compound with other anticancer agents, such as chemotherapy and radiation therapy. Finally, the study of the effects of this compound in animal models of cancer and other diseases may provide valuable insights into its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-chloro-N-(3-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide involves a multistep process that starts with the reaction of 2-aminothiazole with chloroacetyl chloride to form 2-chloro-N-(thiazol-2-yl)acetamide. This intermediate is then reacted with 3-chlorobenzoyl chloride and phenyl isocyanate to produce this compound. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

2-chloro-N-(3-chlorophenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been extensively studied in preclinical models of cancer. It has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. In addition, it has been shown to sensitize cancer cells to chemotherapy and radiation therapy. These findings suggest that this compound has the potential to be developed into a therapeutic agent for cancer treatment.